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Compound of Interest

Compound Name: Hsd17B13-IN-82

Cat. No.: B12376484

A specific Safety Data Sheet (SDS) and detailed disposal procedures for Hsd17B13-IN-82 are
not publicly available. For the proper and safe disposal of any chemical compound, including
research-grade inhibitors like Hsd17B13-IN-82, it is imperative to consult the material's specific
Safety Data Sheet (SDS) provided by the manufacturer. The SDS is a comprehensive
document that provides critical safety information, including detailed instructions for handling,
storage, and disposal.[1][2][3][4] In the absence of a specific SDS for Hsd17B13-IN-82,
researchers must adhere to general best practices for chemical waste disposal as dictated by
their institution's Environmental Health and Safety (EHS) department and local regulations.

General Protocol for Chemical Waste Disposal in a
Laboratory Setting

The disposal of laboratory chemical waste is a highly regulated process to ensure the safety of
personnel and the protection of the environment.[5] The following steps outline a general
workflow for the proper disposal of chemical waste.

o Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for
chemical disposal.[1][2][5] Section 13 of the SDS, "Disposal Considerations," will provide
specific guidance if available.[5] Even if this section is not complete, other sections on
handling, storage, and personal protection offer valuable information.[5]

 ldentify and Segregate Waste: Never mix different chemical wastes unless explicitly
instructed to do so by a standard protocol or your EHS department.[5] Incompatible
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chemicals can react violently, producing heat, gas, or toxic fumes.[6] Waste should be
segregated into compatible categories such as:

o

Halogenated organic solvents

o

Non-halogenated organic solvents

Acidic waste

[¢]

Basic waste

[e]

o

Heavy metal waste

o

Solid chemical waste

Use Appropriate Waste Containers: Chemical waste must be stored in containers that are
compatible with the chemical.[6][7] Plastic containers are often preferred over glass to
minimize the risk of breakage.[7] The container must be in good condition and have a
secure, leak-proof lid.[5][6]

Properly Label Waste Containers: All chemical waste containers must be clearly labeled with
their contents.[5][6] Use your institution's official hazardous waste tags.[6][7] The label
should include:

The words "Hazardous Waste"

o

[¢]

The full chemical name(s) of the contents (no abbreviations or formulas)[5]

[¢]

The approximate concentration or volume of each component

o

The date accumulation started

o

The name of the principal investigator or lab group

Store Waste Safely: Waste containers should be kept closed at all times except when adding
waste.[6] Store waste in a designated satellite accumulation area within the laboratory, which
should be at or near the point of generation.[8] Ensure secondary containment is used for
liquid waste to capture any potential leaks.[6]
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» Arrange for Disposal: Once a waste container is full or has reached the accumulation time
limit set by your institution, contact your EHS department to arrange for a pickup.[5][6] Do
not dispose of chemical waste down the drain or in the regular trash unless specifically
permitted by your institution's guidelines for non-hazardous materials.[9][10]

General Chemical Disposal Workflow

The following diagram illustrates a generalized workflow for the safe disposal of chemical waste
in a research environment.
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Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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